Cas no 1261580-17-9 (2-Bromo-4-(difluoromethyl)benzonitrile)

• Product Name: 2-Bromo-4-(difluoromethyl)benzonitrile
• CAS No: 1261580-17-9
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• MDL: MFCD18391058
• CID: 4985159
• Update Time: 2025-10-29

2-Bromo-4-(difluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)benzonitrile

• MDL： MFCD18391058
• Inchi： 1S/C8H4BrF2N/c9-7-3-5(8(10)11)1-2-6(7)4-12/h1-3,8H
• InChI Key： ZDLHEYYAFVFOJZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Additional information on 2-Bromo-4-(difluoromethyl)benzonitrile

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)benzonitrile (CAS No. 1261580-17-9)

2-Bromo-4-(difluoromethyl)benzonitrile (CAS No. 1261580-17-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a difluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. This compound has garnered significant attention due to its potential applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s benzonitrile core is a common scaffold in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. Researchers are increasingly exploring its derivatives for their role in developing kinase inhibitors and antimicrobial agents, addressing global challenges such as antibiotic resistance and cancer therapy. Its difluoromethyl group, in particular, is a hotspot in modern drug design due to its ability to modulate lipophilicity and bioavailability.

In agrochemical applications, 2-Bromo-4-(difluoromethyl)benzonitrile serves as a precursor for crop protection agents. With the growing demand for high-efficiency pesticides and environmentally friendly formulations, this compound’s role in synthesizing novel herbicides and fungicides is gaining traction. Its compatibility with precision agriculture technologies further underscores its relevance in contemporary research.

From a synthetic perspective, the compound’s bromo substituent offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists exploring C-H functionalization and catalysis. The integration of flow chemistry and machine learning in optimizing such processes has further amplified interest in this compound.

Analytical characterization of 2-Bromo-4-(difluoromethyl)benzonitrile typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure high purity and precise structural elucidation, critical for regulatory compliance and reproducibility in industrial settings. The compound’s stability under various conditions is also a key focus, particularly for researchers investigating accelerated stability testing and degradation pathways.

Environmental and safety considerations are paramount when handling 2-Bromo-4-(difluoromethyl)benzonitrile. While not classified as hazardous, adherence to Good Laboratory Practices (GLP) and REACH regulations is essential. The compound’s biodegradability and ecotoxicological profile are areas of active study, reflecting the broader shift toward eco-conscious chemical design.

In summary, 2-Bromo-4-(difluoromethyl)benzonitrile (CAS No. 1261580-17-9) is a multifaceted compound with expanding applications in life sciences and materials engineering. Its alignment with cutting-edge research themes, such as AI-driven drug discovery and circular economy, positions it as a molecule of enduring scientific and industrial significance.